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Compound of Interest

2,6-Dibromo-4-
Compound Name: , .
(trifluoromethoxy)aniline

Cat. No.: B042295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and
relevant physicochemical properties of 2,6-Dibromo-4-(trifluoromethoxy)aniline, a key
intermediate in the synthesis of agrochemicals and pharmaceuticals.[1][2] While quantitative
solubility data is limited in publicly available literature, this document consolidates existing
gualitative information and presents a detailed experimental protocol for its precise
determination.

Physicochemical Properties

2,6-Dibromo-4-(trifluoromethoxy)aniline is a white to off-white crystalline powder.[3][4] The
trifluoromethoxy group enhances its reactivity and solubility in organic solvents, making it a
versatile building block in medicinal chemistry and materials science.[1][5] The presence of
bromine atoms provides reactive sites for various coupling reactions, enabling the construction
of complex molecules.[6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b042295?utm_src=pdf-interest
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.chemimpex.com/products/46019
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7777385.htm
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.chembk.com/en/chem/2,6-dibromo-4-(trifluoromethoxy)aniline
https://www.tradeindia.com/products/2-6-dibromo-4-trifluoromethoxy-aniline-6553125.html
https://www.chemimpex.com/products/46019
https://www.chemimpex.com/fr/products/46019
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-trifluoromethoxy-anilines-in-modern-drug-discovery-zu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C7H4Br2F3NO [718]

Molecular Weight 334.92 g/mol [71[8]

Melting Point 70-74 °C [31[7]

Boiling Point 65 °C /0.1 mm Hg [7]
White to off-white crystalline

Appearance [31[4]
powder

Solubility Data

Qualitative solubility data indicates that 2,6-Dibromo-4-(trifluoromethoxy)aniline exhibits
limited solubility in polar protic solvents and greater solubility in organic solvents.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Slightly Soluble[3][7]
Methanol Slightly Soluble[3][7]
Ethanol Soluble[3]

Acetone Soluble[3]
Chloroform Soluble[3]

Water Slightly Soluble[3]

Experimental Protocol for Solubility Determination

To address the absence of quantitative solubility data, the following gravimetric method,
adapted from established protocols for similar aniline derivatives, is recommended for
determining the solubility of 2,6-Dibromo-4-(trifluoromethoxy)aniline in various solvents.[9]

Materials and Equipment:

e 2,6-Dibromo-4-(trifluoromethoxy)aniline (high purity)
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o Selected solvents (analytical grade)

e Analytical balance

e Thermostatic shaker

o Calibrated pipettes

 Scintillation vials or other suitable sealed containers
o Centrifuge (optional)

e Evaporating dishes

e Vacuum oven or nitrogen stream apparatus
Procedure:

o Sample Preparation: Add an excess amount of 2,6-Dibromo-4-(trifluoromethoxy)aniline to
a pre-weighed vial to ensure a saturated solution is formed.

e Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the desired solvent to the
vial.

« Equilibration: Seal the vials and place them in a thermostatic shaker at a constant
temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for 24-48 hours to reach
saturation.

e Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. For fine suspensions, centrifugation of the sealed vials at the equilibration
temperature can be used to achieve a clear separation.

 Aliquot Withdrawal: Carefully withdraw a precise volume (e.g., 2.0 mL) of the clear
supernatant without disturbing the solid phase.

o Solvent Evaporation: Transfer the aliquot to a pre-weighed evaporating dish. Evaporate the
solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the
compound's melting point.
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e Mass Determination: Once the solvent has completely evaporated, re-weigh the evaporating
dish containing the dried solute.

» Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of dried solute (g) / Volume of aliquot (L))

Synthesis Workflow

2,6-Dibromo-4-(trifluoromethoxy)aniline is synthesized from 4-(trifluoromethoxy)aniline
through a bromination reaction. Several methods have been reported, often utilizing bromine in
the presence of an oxidizing agent or a catalyst. The following diagram illustrates a general

workflow for its synthesis.
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+ Solvent (e.g., Water, Dichloromethane)

l

Add Brominating Agent
(e.g., Bromine + H202 or Sodium Bromide)

:

Reaction at Controlled Temperature
(e.g., 20-40°C)

:
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:
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Phase Separation & Extraction
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(e.g., with Anhydrous MgSO4)

l

Solvent Removal
(Under Reduced Pressure)

Purification
(e.g., Recrystallization or Chromatography)

Final Product:
2,6-Dibromo-4-(trifluoromethoxy)aniline

Click to download full resolution via product page

Caption: General synthesis workflow for 2,6-Dibromo-4-(trifluoromethoxy)aniline.
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Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in the experimental determination of solubility as
described in the protocol above.

Start: Add excess solute to a known
volume of solvent in a vial

Equilibrate at constant temperature
with agitation (24-48h)

Cease agitation and allow solid to settle
(Centrifuge if necessary)

'

Withdraw a precise volume of the
clear supernatant

'

Transfer aliquot to a pre-weighed
evaporating dish

i

Evaporate solvent completely

( Weigh the dish with the dried solute )

Calculate Solubility (g/L)
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Caption: Experimental workflow for gravimetric solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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